- Use of 2-Bromophenylboronic Esters as Benzyne Precursors in the Pd-Catalyzed Synthesis of Triphenylenes, Organic Letters, 2014, 16(9), 2338-2341
Cas no 959997-88-7 (2-Bromo-4-(trifluoromethyl)phenylboronic acid)
2-Bromo-4-(trifluoromethyl)phenylboronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in organic synthesis. The presence of both bromo and trifluoromethyl substituents enhances its reactivity and selectivity, making it valuable for constructing complex aromatic frameworks, particularly in pharmaceuticals and agrochemicals. Its boronic acid group facilitates efficient coupling with aryl halides, while the electron-withdrawing trifluoromethyl group stabilizes intermediates and influences electronic properties. This compound is particularly useful in the synthesis of fluorinated compounds, where the trifluoromethyl group imparts desirable metabolic stability and lipophilicity. It is typically handled under inert conditions due to its sensitivity to moisture and air.
959997-88-7 structure
Product Name:2-Bromo-4-(trifluoromethyl)phenylboronic acid
CAS No:959997-88-7
MF:C7H5BBrF3O2
MW:268.823611974716
MDL:MFCD08532500
CID:856374
PubChem ID:44717756
Update Time:2025-10-29
2-Bromo-4-(trifluoromethyl)phenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-BROMO-4-(TRIFLUOROMETHYL)PHENYLBORONIC ACID
- (2-Bromo-4-(trifluoromethyl)phenyl)boronic acid
- [2-bromo-4-(trifluoromethyl)phenyl]boronic acid
- 2-BROMO-4-(TRIFLUOROMETHYL)BENZENEBORONIC ACID
- B-[2-Bromo-4-(trifluoromethyl)phenyl]boronic acid (ACI)
- (2-Bromo-4-trifluoromethylphenyl)boronic acid
- MFCD08532500
- (2-Bromo-4-(trifluoromethyl)phenyl)boronicacid
- 4-Borono-3-bromobenzotrifluoride
- PS-9761
- 959997-88-7
- AKOS015835241
- EN300-6735159
- CS-0149585
- SCHEMBL2705066
- DTXSID20660322
- D71443
- DB-217056
- 2-Bromo-4-(trifluoromethyl)phenylboronic acid
-
- MDL: MFCD08532500
- Inchi: 1S/C7H5BBrF3O2/c9-6-3-4(7(10,11)12)1-2-5(6)8(13)14/h1-3,13-14H
- InChI Key: WMKPVTIMXOLNHA-UHFFFAOYSA-N
- SMILES: FC(C1C=C(Br)C(B(O)O)=CC=1)(F)F
Computed Properties
- Exact Mass: 267.95200
- Monoisotopic Mass: 267.952
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5A^2
Experimental Properties
- PSA: 40.46000
- LogP: 1.14770
2-Bromo-4-(trifluoromethyl)phenylboronic acid Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
2-Bromo-4-(trifluoromethyl)phenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 222447-5g |
2-Bromo-4-(trifluoromethyl)phenyl)boronic acid |
959997-88-7 | 95% | 5g |
£300.00 | 2022-03-01 | |
| Fluorochem | 222447-25g |
2-Bromo-4-(trifluoromethyl)phenyl)boronic acid |
959997-88-7 | 95% | 25g |
£900.00 | 2022-03-01 | |
| abcr | AB233142-1 g |
2-Bromo-4-(trifluoromethyl)benzeneboronic acid; . |
959997-88-7 | 1g |
€141.50 | 2023-04-27 | ||
| abcr | AB233142-5 g |
2-Bromo-4-(trifluoromethyl)benzeneboronic acid; . |
959997-88-7 | 5g |
€344.40 | 2023-04-27 | ||
| TRC | B695055-100mg |
2-Bromo-4-(trifluoromethyl)phenylboronic acid |
959997-88-7 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B695055-250mg |
2-Bromo-4-(trifluoromethyl)phenylboronic acid |
959997-88-7 | 250mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B695055-500mg |
2-Bromo-4-(trifluoromethyl)phenylboronic acid |
959997-88-7 | 500mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B695055-1g |
2-Bromo-4-(trifluoromethyl)phenylboronic acid |
959997-88-7 | 1g |
$ 98.00 | 2023-04-18 | ||
| Alichem | A019108588-10g |
(2-Bromo-4-(trifluoromethyl)phenyl)boronic acid |
959997-88-7 | 95% | 10g |
$384.12 | 2023-08-31 | |
| Alichem | A019108588-25g |
(2-Bromo-4-(trifluoromethyl)phenyl)boronic acid |
959997-88-7 | 95% | 25g |
$697.68 | 2023-08-31 |
2-Bromo-4-(trifluoromethyl)phenylboronic acid Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Chloro(1-methylethyl)magnesium Solvents: Diethyl ether , Tetrahydrofuran ; -78 °C; 2 h, -78 °C
1.2 Reagents: Triethyl borate ; -78 °C; -78 °C → rt; overnight, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 30 min, rt
1.2 Reagents: Triethyl borate ; -78 °C; -78 °C → rt; overnight, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 30 min, rt
Reference
2-Bromo-4-(trifluoromethyl)phenylboronic acid Raw materials
2-Bromo-4-(trifluoromethyl)phenylboronic acid Preparation Products
2-Bromo-4-(trifluoromethyl)phenylboronic acid Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:959997-88-7)2-Bromo-4-(trifluoromethyl)phenylboronic acid
Order Number:A858728
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:14
Price ($):202.0
Email:sales@amadischem.com
2-Bromo-4-(trifluoromethyl)phenylboronic acid Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:959997-88-7)2-Bromo-4-(trifluoromethyl)phenylboronic acid
Purity:99%
Quantity:5g
Price ($):202.0